Cas no 1220-94-6 (1-Amino-4-(methylamino)anthracene-9,10-dione)

• Product Name: 1-Amino-4-(methylamino)anthracene-9,10-dione
• CAS No: 1220-94-6
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 148587
• Update Time: 2026-05-14

1-Amino-4-(methylamino)anthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 1-Amino-4-(methylamino)anthracene-9,10-dione
• 9,10-Anthracenedione,1-amino-4-(methylamino)-
• DISPERSE VIOLET 6B,DISPERSE VIOLET 4
• 1-Amino-4-methylamino-anthrachinon
• 1-amino-4-methylamino-anthraquinone
• 1-Amino-4-N-methylamino-anthrachinon
• 1-amino-4-N-methylaminoanthraquinone
• Amacel Violet 6B
• Disperse Fast Violet B
• Disperse violet 4
• Disperse Violet 4S
• Dispersol Violet B
• Nacelan Violet 4B
• Oracet Violet B
• Oracet Violet BN
• Solvent violet 12
• Supracet Violet 2B

• Inchi： InChI=1S/C15H12N2O2/c1-17-11-7-6-10(16)12-13(11)15(19)9-5-3-2-4-8(9)14(12)18/h2-7,17H,16H2,1H3
• InChI Key： ICVRBKCRXNVOJC-UHFFFAOYSA-N
• SMILES： CNC1=C2C(=C(C=C1)N)C(=O)C3=CC=CC=C3C2=O

Computed Properties

• Exact Mass: 252.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.1562 (rough estimate)
• Melting Point: 193°C
• Boiling Point: 395.45°C (rough estimate)
• Refractive Index: 1.5906 (estimate)
• PSA: 72.19000
• LogP: 2.74010

Additional information on 1-Amino-4-(methylamino)anthracene-9,10-dione

Comprehensive Overview of 1-Amino-4-(methylamino)anthracene-9,10-dione (CAS No. 1220-94-6)

1-Amino-4-(methylamino)anthracene-9,10-dione, identified by its CAS number 1220-94-6, is a specialized organic compound belonging to the anthraquinone derivative family. This compound has garnered significant attention in both academic and industrial research due to its unique chemical properties and potential applications. With the increasing demand for advanced materials and dyes, understanding the characteristics and uses of 1-Amino-4-(methylamino)anthracene-9,10-dione is essential for researchers and professionals in the field.

The molecular structure of 1-Amino-4-(methylamino)anthracene-9,10-dione features an anthraquinone core substituted with amino and methylamino functional groups. This configuration imparts distinct electronic and optical properties, making it a candidate for applications in dye synthesis, photodynamic therapy, and organic electronics. Recent studies have explored its role in developing high-performance dyes and photoactive materials, aligning with the growing interest in sustainable and eco-friendly alternatives in the textile and manufacturing industries.

One of the most frequently searched questions related to this compound is: "What are the industrial applications of 1-Amino-4-(methylamino)anthracene-9,10-dione?" The answer lies in its versatility. For instance, it serves as a key intermediate in the synthesis of azo dyes, which are widely used in textiles, inks, and plastics. Additionally, its photophysical properties make it suitable for use in organic light-emitting diodes (OLEDs) and solar cells, areas that are currently at the forefront of renewable energy research.

Another trending topic is the environmental impact of synthetic dyes. Researchers are investigating 1-Amino-4-(methylamino)anthracene-9,10-dione as a potential green chemistry alternative due to its relatively low toxicity compared to traditional dye precursors. This aligns with the global shift toward sustainable practices, a subject frequently discussed in scientific forums and industry reports.

From a synthetic perspective, the preparation of 1-Amino-4-(methylamino)anthracene-9,10-dione involves multi-step organic reactions, often starting from anthraquinone derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed amination have been employed to improve yield and efficiency. These methods are particularly relevant to researchers searching for "efficient synthesis routes for anthraquinone derivatives" or "optimization of dye intermediates."

In the realm of biomedical research, 1-Amino-4-(methylamino)anthracene-9,10-dione has shown promise due to its fluorescence properties. It is being studied for potential use in bioimaging and diagnostic applications, where its stability and emission characteristics are advantageous. This ties into the broader interest in molecular probes and diagnostic tools, which are highly searched topics in the life sciences community.

Quality control and analytical methods for 1-Amino-4-(methylamino)anthracene-9,10-dione are also critical. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to ensure purity and consistency. These methods are frequently queried by quality assurance professionals and analytical chemists seeking reliable protocols for compound characterization.

In summary, 1-Amino-4-(methylamino)anthracene-9,10-dione (CAS No. 1220-94-6) is a multifaceted compound with applications spanning dyes, electronics, and biomedicine. Its relevance to current trends such as sustainability, renewable energy, and advanced diagnostics makes it a subject of ongoing research and innovation. For those exploring its potential, understanding its synthesis, properties, and applications is key to unlocking its full value in scientific and industrial contexts.